BENGH@ Methodological & Application

Check Availability & Pricing

Technical Application Note: 2-Methoxy-4-
methylphenyl Benzoate in Advanced Materials

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

2-Methoxy-4-methylphenyl
Compound Name:

benzoate
CAS No.: 17605-03-7
Cat. No.: B2916512

Get Quote

Executive Summary

2-Methoxy-4-methylphenyl benzoate (CAS 17605-03-7), the benzoate ester of creosol,
serves as a critical structural intermediate in the synthesis of functional materials. While often
overlooked as a simple ester, its specific substitution pattern—combining a polar lateral
methoxy group with a steric methyl blocker—makes it a high-value scaffold for two primary
applications in materials science:

e Precursor for Hydroxybenzophenone UV Absorbers: Through the Fries rearrangement, it
yields sterically hindered benzophenones used to stabilize polymers against photo-
degradation.

e Liquid Crystal (LC) Mesogens: The phenyl benzoate core is a classic mesogenic unit. The
lateral methoxy group disrupts packing efficiency, lowering melting transitions and enabling
lower-temperature liquid crystalline phases in complex mixtures.
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This guide provides the specific protocols for synthesizing this ester, converting it into active UV

stabilizers, and integrating it into LC workflows.

Chemical Profile & Properties[1][2][3][4][5][6]

Parameter

Specification

Chemical Name

2-Methoxy-4-methylphenyl benzoate

Synonyms Creosol Benzoate; 4-Methylguaiacol benzoate
CAS Number 17605-03-7

Molecular Formula C15H1403

Molecular Weight 242.27 g/mol

Physical State

Crystalline Solid / Viscous Oil (purity dependent)

Melting Point

72-75 °C (Typical for pure crystalline form)

Solubility

Soluble in DCM, Toluene, Ethyl Acetate;
Insoluble in Water

Application 1: Synthesis of Hindered UV Absorbers

(Fries Rearrangement)

The primary industrial application of this molecule is as a "masked" form of 2-hydroxy-3-

methoxy-5-methylbenzophenone. Hydroxybenzophenones are among the most effective UV

absorbers for plastics (PVC, polyolefins) because they dissipate UV energy via rapid excited-

state intramolecular proton transfer (ESIPT).

Mechanism & Rationale

The Fries rearrangement is an acid-catalyzed migration of the benzoyl group from the phenolic

oxygen to the aromatic ring.

o Regioselectivity: In 2-methoxy-4-methylphenyl benzoate, the para position (relative to the

oxygen) is blocked by a methyl group. The ortho position at C2 is blocked by the methoxy

group.
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e Outcome: The rearrangement is forced exclusively to the open ortho position (C6), yielding a
single, high-purity isomer. This regiocontrol is highly desirable in industrial synthesis to avoid
costly isomer separations.

Protocol: Aluminum Chloride-Catalyzed Rearrangement

Objective: Convert 2-methoxy-4-methylphenyl benzoate into (2-hydroxy-3-methoxy-5-
methylphenyl)(phenyl)methanone.

Reagents:
e Substrate: 2-Methoxy-4-methylphenyl benzoate (10 mmol, 2.42 g)
e Catalyst: Aluminum Chloride (

), anhydrous (12 mmol, 1.60 g)

e Solvent: Chlorobenzene (dry, 20 mL) or Nitrobenzene (for higher temp)

Step-by-Step Methodology:

Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser topped with a

drying tube.

» Dissolution: Dissolve the ester (2.42 g) in dry chlorobenzene (15 mL) under nitrogen
atmosphere.

o Catalyst Addition: Cool the solution to 0°C in an ice bath. Add powdered

(2.60 g) in small portions over 10 minutes to control the exotherm. Note: The solution will
likely turn dark yellow/orange due to complex formation.

e Reaction:

o Remove the ice bath and heat the mixture to 120°C (reflux).
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o Maintain reflux for 3—4 hours. Monitor via TLC (Eluent: 20% EtOAc/Hexanes). The starting
material (

) should disappear, replaced by the more polar phenol product (
).

e Quenching: Cool the mixture to room temperature. Pour carefully into a beaker containing 50
g of crushed ice and 10 mL concentrated HCI to decompose the aluminum complex.

» Extraction: Extract the aqueous mixture with Dichloromethane (
mL).
 Purification: Wash combined organics with brine, dry over
, and concentrate. Recrystallize the crude solid from Ethanol/Water.
Validation:
¢ IR Spectroscopy: Look for the shift from Ester Carbonyl (

) to Hydrogen-bonded Ketone (

) and the appearance of a broad -OH peak.

Application 2: Liquid Crystal Mesogen Design

Phenyl benzoates are "calamitic" (rod-like) mesogens. In liquid crystal display (LCD)
technology or tunable optical polymers, pure rod-like molecules often have melting points that
are too high.

Role of 2-Methoxy-4-methylphenyl benzoate:

o Lateral Dipole: The methoxy group at the 2-position exerts a lateral dipole moment, which is
crucial for negative dielectric anisotropy materials (used in VA-mode LCDs).

¢ Melting Point Depression: The lateral substituent widens the molecule, disrupting efficient
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stacking. This lowers the melting point (

), helping to create eutectic LC mixtures that remain liquid at room temperature.

Experimental Workflow: LC Mixture Formulation

Objective: Evaluate the effect of the ester on the nematic range of a host LC mixture.
o Host Mixture: Select a standard nematic host (e.g., E7 or 5CB).

e Doping: Prepare mixtures containing 5%, 10%, and 15% (w/w) of 2-methoxy-4-
methylphenyl benzoate in the host.

e Thermal Analysis (DSC):
o Heat samples to isotropic phase (clear liquid).
o Cool at 5°C/min to determine the Isotropic

Nematic (

) and Nematic
Crystal (

) transitions.

o Expectation: The ester should lower

significantly, potentially broadening the operating range, though likely suppressing

slightly due to the non-linear shape.

Visualizing the Chemistry

The following diagram illustrates the synthesis pathway and the structural logic behind the Fries

rearrangement application.
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Application: UV Stabilizer Synthesis

Creosol Esterification
(2-Methoxy-4-methylphenol) w, 2-Methoxy-4-methylphenyl Fries Rearrangement | 2_Hydroxy-3-methoxy-

benzoate AICEB.0°C g AICIS Complex A20°C. Ha) 5-methylbenzophenone

(Target Ester) (Intermediate) (UV Absorber)
Benzoyl Chloride

\i

Click to download full resolution via product page

Caption: Synthesis pathway converting Creosol precursors into the Target Ester, followed by
the Fries Rearrangement to yield functional UV absorbers.

Synthesis Protocol: The Ester Intermediate

If the ester is not commercially available in the required purity, it must be synthesized from
Creosol.

Reaction:
Procedure:

e Charge: In a 250 mL flask, dissolve Creosol (13.8 g, 0.1 mol) in Dichloromethane (100 mL).
Add Pyridine (12 mL, 0.15 mol) as an acid scavenger.

o Addition: Add Benzoyl Chloride (14.0 g, 0.1 mol) dropwise over 20 minutes while stirring at
0°C.

¢ Reaction: Allow to warm to room temperature and stir for 4 hours.
o Workup: Wash with dilute HCI (1M) to remove pyridine, followed by saturated

and water.

« Isolation: Dry organic layer (

), evaporate solvent. The product usually crystallizes upon standing or trituration with cold
hexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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